Cas no 145729-18-6 (1-(Propylsulfonyl)piperidin-4-one)

• Product Name: 1-(Propylsulfonyl)piperidin-4-one
• CAS No: 145729-18-6
• MF: C₈H₁₅NO₃S
• MW: 205.274601221085
• CID: 1074635
• PubChem ID: 20885112
• Update Time: 2025-04-20

1-(Propylsulfonyl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-propylsulfonyl-4-piperidinone
• 1-(Propylsulfonyl)piperidin-4-one
• 1-(propylsulfonyl)piperidin-4-one(SALTDATA: FREE)
• 1-propylsulfonyl-4-piperidone
• 1-(Propane-1-sulfonyl)piperidin-4-one
• SCHEMBL1820643
• BS-37401
• CCG-138927
• 145729-18-6
• CS-0357964
• AKOS000167682
• MFCD09927847
• ALBB-019220
• IQVPDHSSLFILML-UHFFFAOYSA-N
• DTXSID20610100
• 4-Piperidinone, 1-(propylsulfonyl)-
• 1-propylsulfonylpiperidin-4-one

• MDL： MFCD09927847
• Inchi： 1S/C8H15NO3S/c1-2-7-13(11,12)9-5-3-8(10)4-6-9/h2-7H2,1H3
• InChI Key： IQVPDHSSLFILML-UHFFFAOYSA-N
• SMILES： S(CCC)(N1CCC(CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 205.07726451g/mol
• Monoisotopic Mass: 205.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 62.8Ų